Cas no 954228-36-5 (1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol)

1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol is a heterocyclic compound featuring a chloropyrimidine core linked to a pyrrolidin-3-ol moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both a reactive chlorine atom and a hydroxyl group enables selective functionalization, facilitating the development of novel derivatives. Its well-defined reactivity profile makes it valuable for cross-coupling reactions and nucleophilic substitutions. The compound's stability under standard conditions ensures consistent performance in multi-step syntheses. Researchers prioritize it for its balanced solubility in common organic solvents, enhancing its utility in diverse reaction environments. Its structural features contribute to its role in designing biologically active molecules.
1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol structure
954228-36-5 structure
Product Name:1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol
CAS No:954228-36-5
MF:C8H10ClN3O
MW:199.637500286102
MDL:MFCD09750099
CID:1088114
PubChem ID:22308366
Update Time:2025-06-07

1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol
    • MFCD09750099
    • AKOS012240342
    • SB45503
    • SB45536
    • 954228-36-5
    • BS-40191
    • SB56825
    • DTXSID90624517
    • DB-237550
    • MDL: MFCD09750099
    • Inchi: 1S/C8H10ClN3O/c9-8-10-3-1-7(11-8)12-4-2-6(13)5-12/h1,3,6,13H,2,4-5H2
    • InChI Key: DLZHVZSXNBBQKW-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(=N1)N1CCC(C1)O

Computed Properties

  • Exact Mass: 199.0512396g/mol
  • Monoisotopic Mass: 199.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.2Ų

1-(2-Chloropyrimidin-4-yl)pyrrolidin-3-ol Pricemore >>

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